Cas no 821776-59-4 (Benzonitrile, 5-(butylpropylamino)-2-nitro-)

Benzonitrile, 5-(butylpropylamino)-2-nitro- structure
821776-59-4 structure
Product Name:Benzonitrile, 5-(butylpropylamino)-2-nitro-
CAS No:821776-59-4
MF:C14H19N3O2
MW:261.319563150406
CID:697313
PubChem ID:11149664
Update Time:2025-04-19

Benzonitrile, 5-(butylpropylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 5-(butylpropylamino)-2-nitroBenzonitrile
    • 5-[butyl(propyl)amino]-2-nitrobenzonitrile
    • Benzonitrile, 5-(butylpropylamino)-2-nitro-
    • SCHEMBL3045411
    • 821776-59-4
    • FT-0759196
    • DTXSID10457001
    • Inchi: 1S/C14H19N3O2/c1-3-5-9-16(8-4-2)13-6-7-14(17(18)19)12(10-13)11-15/h6-7,10H,3-5,8-9H2,1-2H3
    • InChI Key: JONYVHOOQCIJPO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1C#N)N(CCC)CCCC)=O

Computed Properties

  • Exact Mass: 261.147726857g/mol
  • Monoisotopic Mass: 261.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.8Ų

Benzonitrile, 5-(butylpropylamino)-2-nitro- Related Literature

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